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Compound of Interest

Compound Name: Tridec-1-EN-5-one

Cat. No.: B15472840

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridec-1-en-5-one (CAS Number: 38945-67-4) is an organic compound of interest within
various fields of chemical and pharmaceutical research. As an a,3-unsaturated ketone, its
chemical reactivity and physical properties are of significant importance for its potential
applications. This technical guide provides a comprehensive overview of the methodologies
used to determine the key physical properties of Tridec-1-en-5-one and outlines a
representative synthetic workflow. Due to the limited availability of specific experimental data
for this compound in publicly accessible databases, this guide focuses on the standardized
experimental protocols for its characterization.

Data Presentation: Physical Properties of Tridec-1-
en-5-one

A thorough search of available chemical databases and scientific literature did not yield specific
experimental values for the physical properties of Tridec-1-en-5-one. The following table
summarizes the key physical properties that are essential for the characterization of this
compound. Researchers are encouraged to determine these values experimentally using the
protocols outlined in the subsequent sections.
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Property Value Units
Molecular Weight 196.33 g/mol
Boiling Point Data Not Available °C
Melting Point Data Not Available °C
Density Data Not Available g/cm3
Solubility Data Not Available

Experimental Protocols

The following sections detail the standard experimental methodologies for the determination of
the primary physical properties of organic compounds like Tridec-1-en-5-one.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small quantities of a substance, a micro-boiling point determination using a
Thiele tube is a suitable method.

Apparatus:

e Thiele tube

e Thermometer (0-300 °C range)

e Capillary tubes (sealed at one end)
e Small rubber band or wire

¢ Heating mantle or Bunsen burner

e Mineral oil or silicone oll
Procedure:

e A small amount of Tridec-1-en-5-one (a few drops) is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the
sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level above the side arm.

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Melting Point

For solid organic compounds, the melting point is a crucial indicator of purity. The melting point

is determined as a temperature range from the point at which the first drop of liquid appears to

the temperature at which the entire sample is liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:
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e Asmall, dry sample of the purified solid Tridec-1-en-5-one is finely powdered.

o A capillary tube is tapped, open end down, into the powder to pack a small amount (2-3 mm
in height) of the sample into the sealed end.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated rapidly to a temperature about 15-20 °C below the expected melting
point.

e The heating rate is then slowed to 1-2 °C per minute.

e The temperature at which the first liquid droplet is observed is recorded as the beginning of
the melting range.

e The temperature at which the last solid crystal melts is recorded as the end of the melting
range.

Determination of Density

The density of a liquid can be determined using a pycnometer or a vibrating tube densimeter
for higher accuracy.

Apparatus:

o Pycnometer (a glass flask with a specific volume)

e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

Procedure:

e The clean, dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., 20 °C) until it reaches thermal equilibrium.
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The volume of the pycnometer is precisely determined by weighing the water-filled
pycnometer and using the known density of water at that temperature.

The pycnometer is then emptied, dried, and filled with Tridec-1-en-5-one.
The filled pycnometer is brought to the same constant temperature in the water bath.
The pycnometer filled with the sample is weighed.

The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

Determination of Solubility

The solubility of Tridec-1-en-5-one can be qualitatively assessed in a range of solvents to

understand its polarity.

Apparatus:

Small test tubes
Graduated pipettes or droppers
Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, diethyl ether, acetone, toluene, dichloromethane)

Procedure:

Approximately 0.1 mL of Tridec-1-en-5-one is placed in a small test tube.
The solvent to be tested is added dropwise (up to 3 mL), with agitation after each addition.

The mixture is observed to see if the sample dissolves completely to form a homogeneous
solution.

Solubility is typically reported as soluble, partially soluble, or insoluble. For quantitative
analysis, a saturated solution would be prepared and the concentration determined by a
suitable analytical method (e.g., GC-MS or HPLC).
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Mandatory Visualization: Synthetic Workflow

Since specific details for the synthesis of Tridec-1-en-5-one are not readily available, a
representative experimental workflow for the synthesis of an a,p-unsaturated ketone via a
Claisen-Schmidt condensation is provided. This reaction involves the base-catalyzed
condensation of an aldehyde (with no a-hydrogens) and a ketone. For Tridec-1-en-5-one, this
could conceptually involve the reaction of octanal with acetone, followed by further reactions to
achieve the final structure, though this is a simplified representation.
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Start: Reagents

Aldehyde (e.g., Octanal)
Ketone (e.g., Acetone)
Base (e.g., NaOH)
Solvent (e.g., Ethanol)

1. Mixing of Reagents
- Dissolve aldehyde and ketone in ethanol.
- Add aqueous NaOH solution dropwise.

Base-catalyzed
condensation

2. Reaction
- Stir at room temperature.
- Monitor progress by TLC.

3. Aqueous Work-up
- Quench with dilute HCI.
- Extract with an organic solvent (e.qg., diethyl ether).

4. Drying
- Dry the organic layer over anhydrous MgSO4.

5. Solvent Evaporation
- Remove solvent under reduced pressure.

6. Purification
- Column chromatography on silica gel.

7. Characterization
- NMR, IR, Mass Spectrometry

Final Product:
a,B-Unsaturated Ketone

Click to download full resolution via product page

A representative workflow for the synthesis of an a,3-unsaturated ketone.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Tridec-1-en-5-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472840#physical-properties-of-tridec-1-en-5-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15472840#physical-properties-of-tridec-1-en-5-one
https://www.benchchem.com/product/b15472840#physical-properties-of-tridec-1-en-5-one
https://www.benchchem.com/product/b15472840#physical-properties-of-tridec-1-en-5-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15472840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

